2-fluoro-N-(2-methoxyphenyl)-5-(N-(4-methylbenzyl)sulfamoyl)benzamide

• IUPAC Name: 2-fluoro-N-(2-methoxyphenyl)-5-[(4-methylphenyl)methylsulfamoyl]benzamide
• InChI: InChI=1S/C22H21FN2O4S/c1-15-7-9-16(10-8-15)14-24-30(27,28)17-11-12-19(23)18(13-17)22(26)25-20-5-3-4-6-21(20)29-2/h3-13,24H,14H2,1-2H3,(H,25,26)
• InChI Key: DCXMRMXTMIOWAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNS(=O)(=O)C2=CC(=C(C=C2)F)C(=O)NC3=CC=CC=C3OC
• Molecular Formula: C22H21FN2O4S
• Molecular Weight: 428.5 g/mol
• CAS No.: 451482-27-2

Description

2-fluoro-N-(2-methoxyphenyl)-5-(N-(4-methylbenzyl)sulfamoyl)benzamide is a useful research compound. Its molecular formula is C22H21FN2O4S and its molecular weight is 428.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Alzheimer's Disease Research

Research involving related compounds demonstrates potential applications in Alzheimer's disease diagnosis and understanding. A study utilized a selective serotonin 1A (5-HT(1A)) molecular imaging probe, closely related in structure to 2-fluoro-N-(2-methoxyphenyl)-5-(N-(4-methylbenzyl)sulfamoyl)benzamide, with positron emission tomography (PET) for quantifying 5-HT(1A) receptor densities in the brains of Alzheimer's disease patients. This approach found significant decreases in receptor densities correlating with worsening clinical symptoms and decreased glucose utilization, suggesting a pathway for understanding and possibly diagnosing Alzheimer's disease through receptor density analysis (Kepe et al., 2006).

Development of PET Imaging Agents

Another study focused on synthesizing fluorinated derivatives of WAY 100635, creating compounds for improved PET imaging of 5-HT1A receptors. This research highlights the importance of structural analogs like this compound in developing new diagnostic tools and understanding receptor distributions related to psychiatric disorders (Lang et al., 1999).

Sigma-2 Receptor Imaging in Tumor Diagnosis

The synthesis and evaluation of fluorine-containing benzamide analogs for PET imaging of sigma-2 receptor status in solid tumors demonstrate potential cancer diagnostic applications. Such studies indicate the utility of related compounds in identifying and quantifying tumor presence and progression, offering insights into the molecular pathways of cancer (Tu et al., 2007).

Herbicide Development

Research on the effect of selective fluorine substitution on herbicidal properties, using compounds structurally similar to this compound, underscores the role of such compounds in developing more effective and selective agrochemicals. These studies provide a foundation for future herbicide development, potentially leading to products with reduced environmental impact (Hamprecht et al., 2004).